5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
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Description
5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is a heterocyclic compound with the molecular formula C8H3Cl2NO3 and a molecular weight of 232.02 g/mol . This compound is known for its unique structure, which includes a benzoxazine ring system substituted with chlorine atoms at positions 5 and 7. It is typically found in a solid powder form and has a melting point of 266-268°C .
Properties
CAS No. |
112734-23-3 |
|---|---|
Molecular Formula |
C8H3Cl2NO3 |
Molecular Weight |
232 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 5,7-dichloro-2-hydroxybenzoic acid with phosgene in the presence of a base can yield the desired benzoxazine-dione . The reaction typically requires an inert atmosphere and temperatures ranging from 50-100°C.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the high purity of the final product .
Chemical Reactions Analysis
Types of Reactions
5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atoms can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: Although less common, the compound can participate in oxidation and reduction reactions depending on the reagents and conditions used.
Common Reagents and Conditions
Nucleophiles: For substitution reactions, common nucleophiles include amines, thiols, and alkoxides.
Hydrolysis Agents: Strong acids like hydrochloric acid or bases like sodium hydroxide are used for hydrolysis reactions.
Oxidizing and Reducing Agents: Agents such as potassium permanganate (oxidizing) or sodium borohydride (reducing) can be employed for respective reactions.
Major Products Formed
The major products formed from these reactions include substituted benzoxazine derivatives, carboxylic acids, and amines, depending on the specific reaction pathway .
Scientific Research Applications
5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in drug development.
Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.
Mechanism of Action
The mechanism of action of 5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. For instance, it may inhibit the activity of enzymes involved in cell proliferation, leading to its potential anticancer effects . The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
2,4-dichloro-1,3-benzoxazine: Similar structure but lacks the dione functionality.
5,7-dichloro-2,4-dihydro-1H-3,1-benzothiazine-2,4-dione: Contains a sulfur atom instead of oxygen in the ring.
5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione derivatives: Various derivatives with different substituents at the chlorine positions.
Uniqueness
5,7-dichloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is unique due to its specific substitution pattern and the presence of both chlorine atoms and the benzoxazine-dione ring system. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
